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Compound of Interest

Compound Name: Bis(2-butoxyethyl) Phthalate-d4

Cat. No.: B586600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of

Bis(2-butoxyethyl) Phthalate-d4, a deuterated internal standard crucial for accurate

quantification in various analytical applications. This document details the synthetic pathway,

experimental protocols, and analytical characterization of the final product.

Introduction
Bis(2-butoxyethyl) Phthalate-d4 is the deuterium-labeled analogue of Bis(2-butoxyethyl)

Phthalate, a widely used plasticizer. The incorporation of four deuterium atoms on the aromatic

ring makes it an ideal internal standard for mass spectrometry-based quantitative analysis, as it

is chemically identical to the non-labeled analyte but has a distinct mass-to-charge ratio. Its

primary application is in environmental monitoring and toxicology studies to accurately measure

the presence and concentration of the parent compound in various matrices.

Chemical Structure and Properties:
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Property Value

IUPAC Name
bis(2-butoxyethyl) 3,4,5,6-tetradeuteriobenzene-

1,2-dicarboxylate[1][2]

Chemical Formula C₂₀H₂₆D₄O₆[3]

Molecular Weight 370.47 g/mol [3]

CAS Number 1398065-96-7[2][3]

Appearance Colorless to pale yellow oil

Isotopic Purity Typically ≥98 atom % D

Chemical Purity Typically ≥97%

Synthesis Pathway
The synthesis of Bis(2-butoxyethyl) Phthalate-d4 is achieved through the esterification of a

deuterated phthalic acid precursor with 2-butoxyethanol. The most common and industrially

scalable approach utilizes phthalic anhydride-d4 as the starting material.

The overall reaction is as follows:
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Reactants

Phthalic Anhydride-d4

Esterification

2-Butoxyethanol

Bis(2-butoxyethyl) Phthalate-d4

Catalyst (e.g., H₂SO₄)
Heat
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Synthesis

Purification

Quality Control

Final Product Handling

Raw Material Sourcing
(Phthalic Anhydride-d4, 2-Butoxyethanol)
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Crude Product Isolation In-Process Control (TLC, GC)

Aqueous Washing

Drying of Organic Phase

Solvent Evaporation

Vacuum Distillation / Chromatography

Final Product Analysis
(GC-MS, NMR, FT-IR)

Feedback
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Storage in Controlled Environment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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